Cas no 354813-00-6 (3-Amino-5-(4-fluorophenyl)thiophene-2-carboxamide)

3-Amino-5-(4-fluorophenyl)thiophene-2-carboxamide structure
354813-00-6 structure
Product Name:3-Amino-5-(4-fluorophenyl)thiophene-2-carboxamide
CAS No:354813-00-6
MF:C11H9FN2OS
MW:236.265364408493
CID:1068492
PubChem ID:2782903
Update Time:2025-04-20

3-Amino-5-(4-fluorophenyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-5-(4-fluorophenyl)thiophene-2-carboxamide
    • PS-6405
    • CHEMBL207071
    • MFCD00277425
    • VRUAXQODZDRLMI-UHFFFAOYSA-N
    • CS-0320233
    • SCHEMBL4091841
    • 354813-00-6
    • BDBM50186618
    • 3-amino-5-(4-fluorophenyl)-2-thiophenecarboxamide
    • 3-amino-5-(4-fluoro-phenyl)-thiophene-2-carboxylic acid amide
    • AKOS024388209
    • MDL: MFCD00277425
    • Inchi: 1S/C11H9FN2OS/c12-7-3-1-6(2-4-7)9-5-8(13)10(16-9)11(14)15/h1-5H,13H2,(H2,14,15)
    • InChI Key: VRUAXQODZDRLMI-UHFFFAOYSA-N
    • SMILES: S1C(C(N)=O)=C(C=C1C1C=CC(=CC=1)F)N

Computed Properties

  • Exact Mass: 236.04207
  • Monoisotopic Mass: 236.04196225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 97.4Ų

Experimental Properties

  • PSA: 69.11

3-Amino-5-(4-fluorophenyl)thiophene-2-carboxamide Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

3-Amino-5-(4-fluorophenyl)thiophene-2-carboxamide Pricemore >>

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